N-benzyl-N-(6-methoxybenzo[d]thiazol-2-yl)-5-nitrofuran-2-carboxamide

• IUPAC Name: N-benzyl-N-(6-methoxy-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C20H15N3O5S/c1-27-14-7-8-15-17(11-14)29-20(21-15)22(12-13-5-3-2-4-6-13)19(24)16-9-10-18(28-16)23(25)26/h2-11H,12H2,1H3
• InChI Key: UAVQTJWZWOECRS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=CC=C3)C(=O)C4=CC=C(O4)[N+](=O)[O-]
• Molecular Formula: C20H15N3O5S
• Molecular Weight: 409.4 g/mol
• CAS No.: 899963-82-7

Description

The compound is a derivative of benzothiazole, which is a heterocyclic compound. Benzothiazoles are known for their diverse biological activities, including antimicrobial, antiretroviral, antifungal, and antineoplastic properties.

Synthesis Analysis

While specific synthesis information for this compound is not available, benzothiazole derivatives are often synthesized by coupling substituted 2-amino benzothiazoles with other compounds.

Molecular Structure Analysis

Benzothiazole has a planar structure and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The specific structure of your compound would likely depend on the positions and orientations of the benzyl, methoxy, nitrofuran, and carboxamide groups.

Physical and Chemical Properties Analysis

Benzothiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The specific physical and chemical properties of your compound would likely depend on the properties of the benzyl, methoxy, nitrofuran, and carboxamide groups.

Scientific Research Applications

Benzothiazole Derivatives in Medicinal Chemistry

Benzothiazole and its derivatives are recognized for their broad spectrum of biological activities. These compounds have been extensively studied for their antimicrobial, analgesic, anti-inflammatory, antidiabetic, and antitumor properties. The benzothiazole scaffold is a key feature in many pharmaceutical agents, indicating the potential for N-benzyl-N-(6-methoxybenzo[d]thiazol-2-yl)-5-nitrofuran-2-carboxamide to serve as a lead compound in drug development (Kamal et al., 2015).

Antioxidant and Anti-inflammatory Agents

Research into benzofused thiazole derivatives has identified potential antioxidant and anti-inflammatory applications. These compounds have been synthesized and evaluated for their in vitro activities, demonstrating the relevance of thiazole derivatives in developing therapeutic agents for treating conditions associated with oxidative stress and inflammation (Raut et al., 2020).

Synthetic and Analytical Methods

The synthesis of biologically active compounds, including those containing benzothiazole rings, is a critical area of research in medicinal chemistry. Analytical methods for determining the antioxidant activity of such compounds are also essential for understanding their potential therapeutic benefits. Techniques like FT-IR, Raman spectroscopy, and UV/visible spectroscopy are used to analyze the properties and activities of these compounds, providing a foundation for the development of new pharmacological agents (Munteanu & Apetrei, 2021).

Mechanism of Action

The mechanism of action would likely depend on the specific biological or chemical context in which the compound is used. For example, some benzothiazole derivatives have been found to exhibit anti-cancer activity by regulating cell cycle and apoptosis.

Future Directions

The future directions for research would likely depend on the specific biological or chemical properties of the compound. For example, if the compound exhibits anti-cancer activity, future research could focus on further testing in in vivo cancer models.